Cas no 89033-41-0 (1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester)

1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester structure
89033-41-0 structure
Product Name:1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester
CAS No:89033-41-0
MF:C4H5N3O2S
MW:159.166398763657
CID:710868
PubChem ID:21021812
Update Time:2025-04-19

1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester
    • 1,2,3-Thiadiazole-4-carboxylicacid,5-amino-,methylester(7CI)
    • methyl 5-amino-1,2,3-thiadiazole-4-carboxylate
    • methyl 5-aminothiadiazole-4-carboxylate
    • 89033-41-0
    • SCHEMBL13343520
    • EN300-4282583
    • methyl5-amino-1,2,3-thiadiazole-4-carboxylate
    • FT-0727780
    • Inchi: 1S/C4H5N3O2S/c1-9-4(8)2-3(5)10-7-6-2/h5H2,1H3
    • InChI Key: ZXEUAGPRLDOWPW-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OC)N=N1)N

Computed Properties

  • Exact Mass: 159.01024758g/mol
  • Monoisotopic Mass: 159.01024758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 106Ų
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.